![molecular formula C6H6F3N B2568066 2-[(1S,2R)-2-(Trifluoromethyl)cyclopropyl]acetonitrile CAS No. 78376-91-7](/img/structure/B2568066.png)
2-[(1S,2R)-2-(Trifluoromethyl)cyclopropyl]acetonitrile
Description
Scientific Research Applications
Catalysis and Synthetic Applications
Cyclopropenium Ion Catalyzed Beckmann Rearrangement : Srivastava et al. (2010) demonstrated that 1-Chloro-2,3-diphenylcyclopropenium ion acts as an efficient organocatalyst for the Beckmann rearrangement of various ketoximes to amides/lactams. This marked the first application of cyclopropenium ion as a catalyst, highlighting its synthetic utility in aromatic cation-based catalysis (Srivastava, Patel, Garima, & Yadav, 2010).
Synthesis of Polycyclic Compounds : Han et al. (2014) reported the base-promoted cyclodimerization of 1,1-dicyano-2-aryl-3-benzoylcyclopropanes to yield novel 1a,1b,2,5-tetrahydro-1H-5a-aza-cyclopropa[a]indenes. This process demonstrates the use of acetonitrile in facilitating complex cyclization reactions, potentially relevant for compounds like "2-[(1S,2R)-2-(Trifluoromethyl)cyclopropyl]acetonitrile" (Han, Tang, Guo, & Yan, 2014).
Cyclopropanation Reactions : Zhou et al. (2018) developed a method for the cyclopropanation of aryl acetates and aryl acetonitrile using vinyl diphenyl sulfonium triflate salt. This research indicates the synthetic versatility of acetonitrile derivatives in cyclopropanation reactions, which could be relevant to the synthetic pathways of "2-[(1S,2R)-2-(Trifluoromethyl)cyclopropyl]acetonitrile" (Zhou, Yimin, En, Xuefei, Shen, & Qian, 2018).
Polymer Chemistry and Material Science
- Polymerization Processes : Enayati et al. (2016) explored the use of acetonitrile in biphasic mixtures for single electron transfer living radical polymerization (SET-LRP), showcasing acetonitrile's role in polymer chemistry and its potential for creating novel polymeric materials (Enayati, Jezorek, Smail, Monteiro, & Percec, 2016).
properties
IUPAC Name |
2-[(1S,2R)-2-(trifluoromethyl)cyclopropyl]acetonitrile |
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InChI |
InChI=1S/C6H6F3N/c7-6(8,9)5-3-4(5)1-2-10/h4-5H,1,3H2/t4-,5-/m1/s1 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
KRCNVFVUTFEFAH-RFZPGFLSSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C(F)(F)F)CC#N |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1C(F)(F)F)CC#N |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F3N |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.11 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1S,2R)-2-(Trifluoromethyl)cyclopropyl]acetonitrile | |
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